Cas no 2381196-79-6 (PEG3-C4-OBn)

• Product Name: PEG3-C4-OBn
• CAS No: 2381196-79-6
• MF: C₁₇H₂₈O₄
• MW: 296.401825904846
• CID: 4739904
• Update Time: 2026-02-25

PEG3-C4-OBn Chemical and Physical Properties

Names and Identifiers

• PEG3-C4-OBn
• 2-(2-((6-(Benzyloxy)hexyl)oxy)ethoxy)ethan-1-ol

• Inchi： 1S/C17H28O4/c18-10-13-20-15-14-19-11-6-1-2-7-12-21-16-17-8-4-3-5-9-17/h3-5,8-9,18H,1-2,6-7,10-16H2
• InChI Key： BVCUBCXUEWSFBX-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CCCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.19875937 g/mol
• Monoisotopic Mass: 296.19875937 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.9
• Molecular Weight: 296.4

Additional information on PEG3-C4-OBn

Professional Introduction to Compound with CAS No. 2381196-79-6 and Product Name: PEG3-C4-OBn

The compound with the CAS number 2381196-79-6 and the product name PEG3-C4-OBn represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug delivery systems, biomaterials, and therapeutic interventions. The chemical entity is a polyethylene glycol (PEG) derivative, specifically modified with a C4 alkyl chain and an oblate (Bn) group, which confers distinct physicochemical properties that make it highly versatile.

In recent years, the development of novel polyethylene glycol (PEG) based compounds has been a focal point in medicinal chemistry. PEGs are well-known for their biocompatibility, hydrophilicity, and ability to enhance the pharmacokinetic profiles of biotherapeutics. The modification of PEG chains with alkyl or other functional groups has further expanded their utility. The compound PEG3-C4-OBn, derived from CAS No. 2381196-79-6, incorporates a three-unit PEG chain linked to a butyl group, which is further functionalized with an oblate moiety. This structural design not only improves solubility and stability but also enhances interactions with biological targets.

One of the most compelling aspects of PEG3-C4-OBn is its application in drug delivery systems. The PEG moiety is widely used to mask the immunogenicity of therapeutic proteins and peptides, thereby extending their circulation time in the bloodstream. The addition of a C4 alkyl chain and an oblate group introduces hydrophobic interactions that can be exploited to improve the encapsulation efficiency of hydrophobic drugs within liposomes or nanoparticles. Recent studies have demonstrated that PEG3-C4-OBn can significantly enhance the loading capacity and release kinetics of poorly soluble drugs, making it an attractive candidate for next-generation nanomedicines.

Moreover, the compound has shown promise in the field of biomaterials science. The unique combination of hydrophilic and hydrophobic regions in PEG3-C4-OBn allows it to form stable gels or hydrocolloids under specific conditions. These gels have been explored as scaffolds for tissue engineering applications, where they provide a supportive matrix for cell growth and differentiation. The oblate group, in particular, has been found to influence gelation properties by introducing steric hindrance that modulates mesh size and mechanical strength.

Recent advancements in computational chemistry have further illuminated the potential of PEG3-C4-OBn. Molecular dynamics simulations have revealed that the compound exhibits dynamic conformational behavior, which is critical for its function in biological systems. The flexibility of the PEG chain allows it to adapt to various microenvironments, while the C4 butyl group provides stability through hydrophobic interactions with lipid bilayers or other hydrophobic domains. These insights have guided the rational design of derivatives with enhanced properties for specific applications.

In clinical trials, PEG3-C4-OBn has been tested as a carrier for protein therapeutics. Its ability to protect proteins from degradation while maintaining their bioactivity has been demonstrated in preclinical studies. For instance, when used as a coating for insulin-loaded nanoparticles, PEG3-C4-OBn extended the half-life of insulin in vivo by approximately 50%, compared to unmodified carriers. This improvement translates to reduced dosing frequencies and improved patient compliance, which are critical factors in chronic disease management.

The compound’s potential extends beyond drug delivery into diagnostic applications as well. Functionalized PEG derivatives are being explored as contrast agents for magnetic resonance imaging (MRI). The long circulation time provided by PEGylation allows for prolonged imaging duration without repeated administration, enhancing diagnostic accuracy. Additionally, the oblate group can be tailored to interact with specific magnetic resonance relaxants, further customizing contrast properties for targeted imaging.

Sustainability considerations have also driven interest in PEG3-C4-OBn. Polyethylene glycols are derived from petrochemical sources; however, efforts are underway to develop bio-based alternatives through enzymatic synthesis or fermentation processes. The structural versatility of PEG3-C4-OBn makes it amenable to these green chemistry approaches, potentially reducing environmental impact while maintaining or even improving performance characteristics.

Future research directions include exploring novel modifications to the PEG chain and functional groups to optimize specific properties such as biodistribution profiles or targeted delivery capabilities. Advances in polymer chemistry have enabled the creation of block copolymers where segments like PEG can be precisely controlled in length and composition. Such polymers could offer tunable properties for multifunctional applications.

In summary,CAS No 2381196-79-6and its derivative PEG3-C4-OBn represent a significant stride forward in biomedical applications due to their multifaceted functionality and adaptability across diverse fields including drug delivery,biomaterials science,diagnostics,and sustainable chemistry.Further research aimed at refining synthesis methods,tailoring molecular architecture,and exploring new therapeutic modalities will likely expand its utility even further into clinical practice.